2-Hept-6-enoxy-1,4-dimethylbenzene
Description
2-Hept-6-enoxy-1,4-dimethylbenzene is a substituted aromatic compound with a benzene core featuring methyl groups at the 1- and 4-positions (para to each other) and a hept-6-enoxy group at the 2-position. The hept-6-enoxy substituent consists of a seven-carbon alkyl chain terminated by a double bond between carbons 6 and 7, making it a terminal alkene.
Properties
IUPAC Name |
2-hept-6-enoxy-1,4-dimethylbenzene | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O/c1-4-5-6-7-8-11-16-15-12-13(2)9-10-14(15)3/h4,9-10,12H,1,5-8,11H2,2-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYIRNFOHJIBROK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCCCCCC=C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Structural Features
The compound’s distinctiveness arises from its substituent configuration:
- Methyl groups at 1,4-positions : Similar to para-xylene derivatives (), this arrangement reduces steric hindrance compared to ortho-substituted analogs.
- Hept-6-enoxy group at position 2: A long-chain alkoxy group with a terminal alkene, contrasting with smaller alkoxy (e.g., methoxy, ethoxy) or aryl substituents (e.g., benzyl) in analogs ().
Table 1: Structural Comparison of Key Compounds
Physicochemical Properties
- Boiling/Melting Points: The heptenoxy group’s length and double bond likely increase boiling point compared to shorter alkoxy analogs (e.g., ethoxy) but reduce it slightly compared to saturated heptyloxy due to reduced van der Waals interactions .
- Solubility : Increased lipophilicity from the long chain may decrease water solubility, contrasting with more polar methoxy or ethoxy derivatives .
Spectroscopic Characteristics
Table 2: Spectroscopic Data Comparison
Key Observations :
Chemical Reactivity
- Electrophilic Substitution: The electron-donating alkoxy group directs incoming electrophiles to the ortho/para positions. However, steric hindrance from the heptenoxy chain may favor para substitution over ortho .
- Alkene Reactivity: The terminal double bond in the heptenoxy group is susceptible to oxidation or hydrohalogenation, unlike saturated alkoxy analogs (e.g., ethoxy) .
Hazard and Toxicity Considerations
Structurally similar alkoxy aromatics (e.g., ethoxybenzene) generally exhibit moderate toxicity, but the long chain in this compound may alter bioavailability and metabolic pathways .
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